AbstractIn this study, a self-sensing smart structure was developed with a novel approach. Electromagnetic wave based self-sensing structure designed by sending waves to the reinforced concrete structure through the reinforcement by using a coaxial cable. EM measurements were based on estimating the reflected EM waves through the reinforced concrete. Correlations between reflected EM wave, damage in reinforced concrete and strength development in concrete was estimated. According to test results, it was seen that with increasing crack width of reinforced concrete by applying monotonic load, reflection of EM wave through the reinforced concrete decreased. It was also seen that with strength development of the concrete, reflection of EM through the reinforced concrete increased. In the light of the findings of this study it can be said that, damage assessment and monitoring strength development of the reinforced concrete is possible in real time with applying the proposed novel technique.

(2022). Editor’s message: the solid-state applications era. Journal of Microwave Power and Electromagnetic Energy: Vol. 56, No. 1, pp. 1-2.

AbstractConsidering the importance of the embryonic stage, we investigated the brain and serum ADA of offspring chronically exposed to low and high frequency electromagnetic field (EMF-LF/HF) during their embryonic period. Male and female rats were randomly selected for mating. After mating, the females were divided into four groups. The first group was exposed to extremely EMF-LF (50 Hz) through a solenoid for 30 minutes per day, the second group was constantly exposed to EMF-HF (900 MHz) via a cell phone, the third group (sham) was placed inside solenoid without any exposure, and the last group (control) was placed in their cage. The brain and serum samples of offspring (6 females and 6 males in each group) were collected four weeks after birth. ADA was measured by a specific enzymatic kit and a spectrophotometer. Exposure to EMF-LF (1.5 mT) was significantly increased the brain ADA activity in both male and female offspring. In addition, long-term HF exposure significantly enhanced serum ADA activity in males in compared with control group but, the brain ADA level was increased significantly in both genders(p < 0.01). The present study revealed alterations in the serum and brain ADA following embryonic exposure to HF and ELF. These alterations depended on gender, frequency and wave intensity.

AbstractSimultaneous influence of marination and storage on dielectric properties of chicken meat was investigated through dielectric measurements at microwave frequencies. For this purpose, an open-ended coaxial probe and a vector network analyzer were used for measurement of the dielectric properties between 200 MHz and 20 GHz and at a room temperature of 22 °C. For all chicken samples, the same general trend was observed for the variations of dielectric properties with frequency. The dielectric constant decreased with frequency with significant slope change at about 5 GHz. The dielectric loss factor decreased sharply up to 2 GHz and then increased with frequency showing a broad relaxation above 8 GHz. Values of the dielectric constant and dielectric loss factor measured for marinated chicken meat samples were greater than those of non-marinated samples and this was more significant for the dielectric loss factor at lower frequencies. In addition, each level of marination was distinctly observed over the same frequency range. Investigation of the influence of storage revealed that the dielectric loss factor of marinated samples decreased over the storage period while those of non-marinated sample slightly increased with storage time. For both marinated and non-marinated samples, water loss increased with storage time.

AbstractThis article presents information about the design and purpose of microwave processing plants of thermal, non-thermal microwave modification and microwave processing plants with hybrid working chambers that have not yet been widely used. This article also presents and justifies advantages of electric microwave processing plants with hybrid chambers over electric microwave processing plants used for thermal treatment of dielectric materials and non-thermal treatment of polymer materials. These advantages give reason to talk about the expediency of widespread use of electric microwave processing plants with hybrid working chambers in industry and agriculture. This article formulates and justifies the problems of electric microwave processing plants with hybrid working chambers. Thus, high prices for microwave generators reduce the profitability of the plant. The research is being carried out within the framework of a grant as subsidies in science from the budget of the Republic of Bashkortostan for the state support of young scientists – candidates of sciences (the competition code is REC–Federal and State Management – 2022).

AbstractOrganic matter (OM) is one of the parameters which is commonly ignored while studying the properties of soil but it strongly affects and alters soil’s behavior and characteristics. The presented study analyzes the properties of soil like bulk density, and dielectric properties (ε′ and ε″), penetration depth, emissivity, and conductivity as a function of OM (0.78–17.28% of total soil mass), moisture content (15–25% volumetric basis), and frequency (200 MHz–14 GHz). The properties have been investigated using a vector network analyzer (VNA), and an open-ended coaxial probe (85070E, Agilent Technologies). The observed results showed that in addition to moisture content and frequency, the amount of OM present in soil strongly affects the properties of soil. The OM present in soil improves soil structure as well as binding forces in soil water molecules. Third-order Response surface method (RSM) regression models are generated to estimate soil’s properties as a function of OM, frequency, and moisture content. These models show a R2 score of 0.9754, 0.9964, 0.9204, 0.9962, 0.9827, 0.9859 for bulk density, ε′, ε″, penetration depth, conductivity, and emissivity, respectively. These models can be helpful for fast and accurate prediction of properties of soil under the effect of OM, moisture content, and frequency.

AbstractThe main aim of the present investigation is to develop and synthesis the precious nano-metals such as nano gold and its by product components such as nano copper, nano silver etc. The investigations were basically consisting of two level environmental friendly process i.e., recovering of the gold from discarded E-waste components and secondly with the proper reaction after boiling. The precious nano materials so obtained will be very much useful for sensors, organic photovoltaic materials, other electronic conductors, probes, drugs and medicines in bio-medical applications, catalysis and reagent in bio-chemical applications etc. The results with XRD, FESEM-EDX and UV analysis studies from present investigations clearly confirm about the presence of nano gold particles and its by products. All the investigations were performed with microwave heat treatment as an environmental friendly method.

AbstractExperimental and theoretical studies of the interaction of microwave radiation with a frequency of 8.2 GHz with magnetodielectric emulsions under the influence of an external magnetic field causing deformation of the emulsion dispersed phase droplets have been carried out. The values of the external magnetic field strength are such that no ferromagnetic resonance is observed in the system at a given radiation frequency. The studies were carried out when a rectangular waveguide was partially filled with a sample cell in the form of a thin plate. It is established that the deformation of magnetic droplets of the emulsion significantly affects the absorption of electromagnetic energy. The value of the droplet concentration at which the maximum response of the system is observed is determined. The features of the phenomenon of nonreciprocal phase shift, which have no analogue in solid-state magnetic materials, are found. To interpret the results obtained, a model of an ensemble of non-interacting isotropic superparamagnetic particles was used.

AbstractThe present study was conducted to compare the effect of changing the spatial distance and time radio frequency (RF) radiation from mobile phone in standby mode on the structure and function of testicles. NMRI mice were randomly divided into three groups. The first group was the control and the second group (exposed group) was divided into four subgroups: groups A (A1 and A2) and groups B (B1 and B2), which were placed in plastic holder units at two distances of 5 cm and 20 cm from RF radiation, respectively. A1 and B1, and A2 and B2 were exposed to RF radiation for six and 10 weeks, respectively. The exposure duration was 5 days/week, 6 hours/day. The third group with two subgroups (sham1 and sham2) were kept in plastic holder units without being exposed to radiation and were evaluated after six and 10 weeks, respectively. The changes in the external diameters of seminiferous tubules and the height of germinal epithelium obviously depended more on the distance from the radiation source than on the exposure time. The decrease in the diameter of the testicles and sperm motility were found to be time-dependent. These effects had a clear but unpredictable dependence on the two variables of distance and RF radiation time.

AbstractNon-uniform heating is a significant challenge in radiofrequency (RF) heating of low moisture foods. Previous experiments showed that the immersion of fluids (air, deionized water, and soybean oil) changed the RF heating uniformity and rate of cornflour. However, the behind mechanism is not well understood. This study developed a finite-element-based model that incorporated quasi-static electromagnetics and Fourier’s heat transfer to understand the effect of the three immersion fluids on the RF heating performance of cornflour. The model was validated and showed good agreement with experimental thermal images. The simulation results showed that the immersion of soybean oil increased the average heating rate and improved the heating uniformity compared to immersions of air and deionized water. Less distortion of electric potential reduced the fringe effect of edge heating and thus improved the heating uniformity. The higher heating rate was attributed to more dissipated power within the cornflour sample and less surface heat loss from cornflour to the surrounding fluid than the immersion of air or water. The use of soybean oil as immersion fluid could be a promising strategy to be implemented with RF technology to improve heating performance of low moisture food products.